1-(4-methylbenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-[(4-methylphenyl)methyl]-4-(4-methylpiperidin-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C19H23N5/c1-14-3-5-16(6-4-14)12-24-19-17(11-22-24)18(20-13-21-19)23-9-7-15(2)8-10-23/h3-6,11,13,15H,7-10,12H2,1-2H3
• InChI Key: VEZRQXBTIHMMKI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=NC3=C2C=NN3CC4=CC=C(C=C4)C
• Molecular Formula: C19H23N5
• Molecular Weight: 321.4 g/mol
• CAS No.: 612524-16-0

Description

1-(4-methylbenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its unique properties. This compound is a pyrazolo[3,4-d]pyrimidine derivative that has been synthesized through various methods. The compound has been studied for its potential applications in scientific research due to its ability to interact with specific biological targets.

Mechanism of Action

The mechanism of action of 1-(4-methylbenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine involves its ability to bind to specific receptors in the body. The compound has been shown to interact with various receptors, including adenosine receptors and dopamine receptors. This interaction leads to a cascade of biochemical and physiological effects, making the compound a valuable tool for studying these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to have a variety of effects on the body, including the modulation of neurotransmitter release, the inhibition of certain enzymes, and the activation of specific signaling pathways. These effects make the compound a valuable tool for studying various biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-methylbenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine in lab experiments include its ability to interact with specific biological targets, its high purity, and its availability in large quantities. However, the compound also has limitations, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

1-(4-methylbenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine has numerous potential future directions for scientific research. Some potential directions include the study of its effects on specific biological targets, the development of new drugs based on its structure, and the exploration of its potential applications in various fields, including medicine, agriculture, and industry. Additionally, further research is needed to better understand the compound's potential toxicity and to develop safe handling procedures for it in the lab.
In conclusion, this compound is a valuable tool for scientific research due to its unique properties and ability to interact with specific biological targets. The compound has numerous potential applications in various fields, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of 1-(4-methylbenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine has been achieved through several methods. One of the most commonly used methods involves the reaction of 4-methylbenzylamine with 4-methyl-1-piperidinylmethyl-1H-pyrazolo[3,4-d]pyrimidin-7-amine in the presence of a suitable catalyst. The reaction produces the desired compound in good yields and high purity.

Scientific Research Applications

1-(4-methylbenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine has been studied extensively for its potential applications in scientific research. The compound has been shown to interact with specific biological targets, making it a valuable tool for studying various biochemical and physiological processes.